Cas no 2138520-11-1 (4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine)

• Product Name: 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine
• CAS No: 2138520-11-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6186663
• PubChem ID: 165491550
• Update Time: 2025-06-11

4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138520-11-1
• EN300-1157808
• 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine

• Inchi： 1S/C12H21N3/c1-9-3-4-11(13)7-10(9)8-12-14-5-6-15(12)2/h5-6,9-11H,3-4,7-8,13H2,1-2H3
• InChI Key： OEPGPXJKBZCFRA-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(CC2=NC=CN2C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine

Research Brief on 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine (CAS: 2138520-11-1)

The compound 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine (CAS: 2138520-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine, which include a cyclohexylamine core modified with an imidazole-methyl substituent. This structural motif is believed to contribute to its bioactivity, particularly in modulating central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine. A novel catalytic method employing palladium-based catalysts was reported in Organic Letters, achieving a 92% yield under mild conditions. This improvement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed promising results. In vitro assays indicate that the compound exhibits selective inhibition of monoamine transporters, with a notable preference for the dopamine transporter (DAT). This selectivity profile positions it as a candidate for further development in treating conditions such as depression and attention deficit hyperactivity disorder (ADHD). Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic properties, including good blood-brain barrier penetration and a half-life conducive to once-daily dosing.

Despite these advancements, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Recent toxicology studies have identified minor hepatotoxicity at high doses, necessitating structural modifications to improve safety profiles. Researchers are also exploring prodrug strategies to enhance bioavailability.

In conclusion, 4-methyl-3-[(1-methyl-1H-imidazol-2-yl)methyl]cyclohexan-1-amine represents a promising scaffold in medicinal chemistry. Its unique pharmacological properties and recent synthetic advancements underscore its potential as a lead compound for CNS-targeted therapies. Future research should focus on optimizing its safety and efficacy to advance it toward clinical trials.